Cas no 6915-66-8 (3-phenyl-1H-indole-2-carbaldehyde)

3-phenyl-1H-indole-2-carbaldehyde structure
6915-66-8 structure
Product Name:3-phenyl-1H-indole-2-carbaldehyde
CAS No:6915-66-8
MF:C15H11NO
MW:221.253943681717
MDL:MFCD12026347
CID:392136
PubChem ID:12327719
Update Time:2025-09-22

3-phenyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxaldehyde, 3-phenyl-
    • 3-PHENYL-1H-INDOLE-2-CARBALDEHYDE
    • SCHEMBL5419384
    • A937098
    • AKOS022688638
    • CS-0454961
    • DTXSID80489899
    • RQDBFQTUGJUCNJ-UHFFFAOYSA-N
    • 6915-66-8
    • 3-phenyl-1H-indole-2-carbaldehyde
    • MDL: MFCD12026347
    • Inchi: 1S/C15H11NO/c17-10-14-15(11-6-2-1-3-7-11)12-8-4-5-9-13(12)16-14/h1-10,16H
    • InChI Key: RQDBFQTUGJUCNJ-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C2C=CC=CC=2)C2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 221.084063974g/mol
  • Monoisotopic Mass: 221.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • PSA: 32.86000
  • LogP: 3.64740

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